Cas no 773873-72-6 (Methyl 3,4,5-trifluorobenzenecarboxylate)

• Product Name: Methyl 3,4,5-trifluorobenzenecarboxylate
• CAS No: 773873-72-6
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• MDL: MFCD06200977
• CID: 859424
• PubChem ID: 2783211
• Update Time: 2025-06-08

Methyl 3,4,5-trifluorobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4,5-trifluorobenzoate
• RARECHEM AL BF 0343
• 5-trifluorobenzoate
• Methyl 3
• benzoic acid, 3,4,5-trifluoro-, methyl ester
• METHYL 3,4,5-TRIFLUOROBENZENECARBOXYLATE
• methyltrifluorobenzenecarboxylate
• NBBPHMUHCCIOJQ-UHFFFAOYSA-N
• KM1853
• SBB091059
• 2111AC
• RP11241
• SY041171
• 5-(Methoxycarbonyl)-1,2,3-trifluorobenzene
• Methyl 3,4,5-trifluorobenzenecarboxylate

• MDL： MFCD06200977
• Inchi： 1S/C8H5F3O2/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3H,1H3
• InChI Key： NBBPHMUHCCIOJQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C(=O)OC)C=1)F)F

Computed Properties

• Exact Mass: 190.02415
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Topological Polar Surface Area: 26.3

Experimental Properties

• Boiling Point: 211.1°C at 760 mmHg
• PSA: 26.3

Methyl 3,4,5-trifluorobenzenecarboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Methyl 3,4,5-trifluorobenzenecarboxylate

Methyl 3,4,5-trifluorobenzenecarboxylate (CAS No. 773873-72-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3,4,5-trifluorobenzenecarboxylate (CAS No. 773873-72-6) is a fluorinated aromatic carboxylate ester that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of various bioactive compounds. The introduction of fluorine atoms into the benzene ring confers unique electronic and steric properties, making this compound a valuable building block for the development of novel therapeutic agents.

The structural motif of Methyl 3,4,5-trifluorobenzenecarboxylate features a trifluoromethyl-substituted benzene ring, which is a common feature in many modern drugs known for their enhanced metabolic stability and improved binding affinity to biological targets. This compound is particularly noteworthy for its role in the synthesis of small-molecule inhibitors targeting various disease pathways, including cancer and inflammatory disorders.

In recent years, the demand for fluorinated compounds in drug discovery has surged due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The trifluoromethyl group, in particular, is known to increase lipophilicity and metabolic resistance, which are critical factors in the design of long-acting drugs. Methyl 3,4,5-trifluorobenzenecarboxylate serves as a precursor for the preparation of more complex molecules through various chemical transformations, such as nucleophilic substitution and reduction reactions.

One of the most compelling applications of Methyl 3,4,5-trifluorobenzenecarboxylate is in the development of kinase inhibitors, which are pivotal in cancer therapy. Fluorinated aromatic compounds have been shown to enhance binding interactions with protein kinases by improving hydrophobic interactions and reducing susceptibility to enzymatic degradation. For instance, derivatives of this compound have been investigated as inhibitors of tyrosine kinases, which play a crucial role in signal transduction pathways associated with tumor growth and progression.

The synthesis of Methyl 3,4,5-trifluorobenzenecarboxylate typically involves the reaction of trifluorobenzoyl chloride with methanol in the presence of a base catalyst. This straightforward synthetic route makes it an accessible intermediate for pharmaceutical researchers. Additionally, advances in green chemistry have led to the development of more sustainable methods for producing fluorinated carboxylates, reducing waste and energy consumption without compromising yield or purity.

Recent studies have highlighted the potential of Methyl 3,4,5-trifluorobenzenecarboxylate in the development of antiviral agents. The unique electronic properties of trifluorinated aromatic rings can influence drug-receptor interactions, making them promising candidates for targeting viral enzymes and proteins. For example, research has demonstrated that certain derivatives of this compound exhibit inhibitory activity against viral proteases and polymerases, offering a new avenue for antiviral drug design.

The role of computational chemistry in optimizing derivatives of Methyl 3,4,5-trifluorobenzenecarboxylate cannot be overstated. Molecular modeling techniques have enabled researchers to predict the binding affinities and metabolic stability of candidate drug molecules before they are synthesized in the lab. This approach has significantly accelerated the drug discovery process by identifying promising candidates early in the development pipeline.

In conclusion, Methyl 3,4,5-trifluorobenzenecarboxylate (CAS No. 773873-72-6) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its ability to serve as a precursor for diverse bioactive compounds makes it an indispensable tool for medicinal chemists working on next-generation therapeutics. As research continues to uncover new therapeutic targets and mechanisms, the importance of fluorinated aromatic compounds like this one is expected to grow even further.